Cas no 62064-66-8 (N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine)
62064-66-8 structure
Product Name:N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
CAS No:62064-66-8
MF:C17H18F3N
MW:293.326735019684
CID:1635829
PubChem ID:3046410
Update Time:2025-04-21
N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
- AKOS033935138
- BRN 2660504
- 62064-66-8
- Phenethylamine, N-benzyl-alpha-methyl-m-trifluoromethyl-
- FSLXHGVLOIOQJK-UHFFFAOYSA-N
- Z2517378301
- N-Benzyl-alpha-methyl-3-trifluoromethylphenethylamine
- DTXSID50977637
- N-Benzyl-alpha-methyl-m-trifluoromethylphenethylamine
- SCHEMBL9472690
-
- Inchi: 1S/C17H18F3N/c1-13(21-12-14-6-3-2-4-7-14)10-15-8-5-9-16(11-15)17(18,19)20/h2-9,11,13,21H,10,12H2,1H3
- InChI Key: FSLXHGVLOIOQJK-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CC(C)NCC1C=CC=CC=1)(F)F
Computed Properties
- Exact Mass: 293.13924
- Monoisotopic Mass: 293.13913406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine Related Literature
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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